Cas no 2679921-19-6 ((2R)-2-acetamido-5-methylhexanoic acid)

• Product Name: (2R)-2-acetamido-5-methylhexanoic acid
• CAS No: 2679921-19-6
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5644204
• PubChem ID: 92287373
• Update Time: 2025-05-21

(2R)-2-acetamido-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Acetamido-5-methylhexanoic acid
• 2679921-19-6
• EN300-28271655
• (2R)-2-acetamido-5-methylhexanoic acid

• Inchi： 1S/C9H17NO3/c1-6(2)4-5-8(9(12)13)10-7(3)11/h6,8H,4-5H2,1-3H3,(H,10,11)(H,12,13)/t8-/m1/s1
• InChI Key： DVFFMAIDIFRYDO-MRVPVSSYSA-N
• SMILES： OC([C@@H](CCC(C)C)NC(C)=O)=O

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-acetamido-5-methylhexanoic acid

(2R)-2-Acetamido-5-Methylhexanoic Acid: A Comprehensive Overview

The compound with CAS No 2679921-19-6, known as (2R)-2-acetamido-5-methylhexanoic acid, is a significant molecule in the field of organic chemistry and biochemistry. This compound has garnered attention due to its unique structure and potential applications in various scientific domains. In this article, we will delve into the properties, synthesis, and biological implications of this compound, backed by the latest research findings.

Structure and Physical Properties

(2R)-2-acetamido-5-methylhexanoic acid is a chiral molecule with a hexanoic acid backbone. The presence of an acetamido group at the second carbon and a methyl group at the fifth carbon introduces stereochemical complexity and functional diversity. The molecule's structure allows for various interactions, making it a versatile compound in chemical reactions and biological systems.

Synthesis and Chemical Modifications

The synthesis of (2R)-2-acetamido-5-methylhexanoic acid involves multi-step organic reactions, often utilizing asymmetric catalysis to achieve the desired stereochemistry. Recent advancements in catalytic methods have improved the yield and enantiomeric excess of this compound, making it more accessible for research and industrial applications.

Biochemical Applications

In the realm of biochemistry, (2R)-2-acetamido-5-methylhexanoic acid has shown promise as a precursor for peptide synthesis and drug development. Its amide group facilitates peptide bond formation, while the methyl group contributes to hydrophobic interactions, enhancing the stability of resulting compounds.

Recent Research Findings

A study published in 2023 highlighted the role of (2R)-2-acetamido-5-methylhexanoic acid in modulating enzyme activity. Researchers found that this compound can act as an allosteric regulator of key metabolic enzymes, potentially opening new avenues for therapeutic interventions.

Sustainability and Green Chemistryp

In line with current trends toward sustainable chemistry, efforts have been made to develop eco-friendly synthesis routes for (2R strong>-< strong > 5-methylhexanoic acid strong >). Utilizing renewable feedstocks and catalytic processes reduces environmental impact while maintaining high product quality. p>